Cas no 1807276-35-2 (Methyl 3-cyano-4,5-dihydroxybenzoate)

Methyl 3-cyano-4,5-dihydroxybenzoate structure
1807276-35-2 structure
Product Name:Methyl 3-cyano-4,5-dihydroxybenzoate
CAS No:1807276-35-2
MF:C9H7NO4
MW:193.156182527542
CID:4795524
Update Time:2023-08-17

Methyl 3-cyano-4,5-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-cyano-4,5-dihydroxybenzoate
    • Inchi: 1S/C9H7NO4/c1-14-9(13)5-2-6(4-10)8(12)7(11)3-5/h2-3,11-12H,1H3
    • InChI Key: ARYRVSXXGXTSKU-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C#N)C(=C(C=1)O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 269
  • XLogP3: 1.5
  • Topological Polar Surface Area: 90.6

Methyl 3-cyano-4,5-dihydroxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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